Cas no 134997-87-8 (3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid)

• Product Name: 3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid
• CAS No: 134997-87-8
• MF: C₉H₇NO₄
• MW: 193.156182527542
• MDL: MFCD03036647
• CID: 210981
• PubChem ID: 706121
• Update Time: 2025-06-06

3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylic acid
• 2H-1,4-Benzoxazine-6-carboxylicacid, 3,4-dihydro-3-oxo-
• 3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid
• 6-Carboxy-2,3-dihydro-3-oxo-4H-1,4-benzoxazine
• 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid(SALTDATA: FREE)
• 3-oxo-4H-1,4-benzoxazine-6-carboxylic acid
• 2H-1,4-Benzoxazine-6-carboxylic acid, 3,4-dihydro-3-oxo-
• CIYUDMUBYRVMLP-UHFFFAOYSA-N
• 3-Oxo-3,4-dihydro-2H-benzo[1,4]oxazine-6-carboxylic acid
• 3-oxo-2,4-dihydro-1,4-benzoxazine-6-carboxylic acid
• 3-oxo-2H,4H-benzo[e]1,4-oxazaperhydroine-6-carboxylic acid
• 3,4-DIHYDRO-3-OXO-2H-BENZO[B][1,4]OXAZINE-6-CARBOXY
• 3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-carboxylic acid
• 3,4-DIHYDRO-3-OXO-2H-BENZO[B][1,4]OXAZINE-6-CARBOXYLIC ACID
• AKOS000674433
• 3-OXO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-6-CARBOXYLICACID
• WAY-228953
• Z57472861
• 6-carboxy-4H-benzo[1,4]oxazin-3-one
• SY081389
• -oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylic acid
• MFCD03036647
• EN300-13491
• 1,4-benzoxazine-3-one-6-carboxylic acid
• CS-0067802
• BB 0258375
• SR-01000536973
• SCHEMBL532793
• 3-OXO-3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZINE-6-CARBOXYLICACID
• TS-00265
• 3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid, AldrichCPR
• FT-0600176
• MB02577
• 134997-87-8
• SR-01000536973-1
• DTXSID20351647
• 3-Oxo-3,4-dihydro-2H-benzo1,4oxazine-6-carboxylic acid
• Oprea1_565476
• AKOS025285395
• STL249174
• 3-hydroxy-2H-1,4-benzoxazine-6-carboxylic acid
• BBL008267
• ALBB-010205
• STK664051
• DB-006512
• 3-Oxo-3,4-dihydro-2h-1,4-benzoxazine-6-carboxylic acid;
• 3,4-Dihydro-3-oxo-2H-1,4-benzoxazine-6-carboxylic Acid; 3-Hydroxy-2H-1,4-benzoxazine-6-carboxylic Acid; 3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic Acid; 3-Oxo-3,4-dihydro-2H-benzo[1,4]oxazine-6-carboxylic Acid; 3-Oxo-4H-1,4-benzoxazine-6-carboxylic Acid

• MDL： MFCD03036647
• Inchi： 1S/C9H7NO4/c11-8-4-14-7-2-1-5(9(12)13)3-6(7)10-8/h1-3H,4H2,(H,10,11)(H,12,13)
• InChI Key： CIYUDMUBYRVMLP-UHFFFAOYSA-N
• SMILES： O1CC(NC2C=C(C(=O)O)C=CC1=2)=O

Computed Properties

• Exact Mass: 193.03800
• Monoisotopic Mass: 193.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.6

Experimental Properties

• Density: 1.459±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 310-314 ºC
• Solubility: Slightly soluble (5.6 g/l) (25 º C),
• PSA: 75.63000
• LogP: 0.85370

3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature